2-Chloro-4-methoxyphenyl 4-piperidinyl ether hydrochloride
Overview
Description
2-Chloro-4-methoxyphenyl 4-piperidinyl ether hydrochloride, also known as 4-(2-CHLORO-4-METHOXYPHENOXY)PIPERIDINE HYDROCHLORIDE, is a chemical compound with the molecular formula C12H17Cl2NO2 . It is used for research and development .
Molecular Structure Analysis
The IUPAC name for this compound is 2-[2-(4-methoxyphenoxy)ethyl]piperidine hydrochloride . The InChI code provides a detailed representation of its molecular structure .Scientific Research Applications
Selective Estrogen Receptor Modulators (SERMs)
Compounds related to "2-Chloro-4-methoxyphenyl 4-piperidinyl ether hydrochloride" have been investigated for their potential as Selective Estrogen Receptor Modulators (SERMs). These compounds exhibit estrogen agonist-like actions on bone tissues and serum lipids while displaying potent estrogen antagonist properties in breast and uterine tissues. For example, a study on a related compound, raloxifene, showed a significant increase in estrogen antagonist potency compared to other SERMs, demonstrating its potential in combating conditions like osteoporosis and breast cancer without the adverse effects associated with traditional estrogen therapy (Palkowitz et al., 1997).
Cognitive Enhancement
Research has also delved into the cognitive-enhancing effects of similar compounds, particularly through the modulation of 5-HT4 receptors. Activation of these receptors has been associated with improved cognitive processes, including learning and memory. Studies on 5-HT4 receptor agonists have shown promising results in enhancing cognitive performance in animal models, suggesting potential applications in treating cognitive disorders such as Alzheimer's disease and age-related cognitive decline (Marchetti et al., 2000).
Analgesic Properties
Another area of research has been the exploration of analgesic properties. Certain derivatives have shown potent analgesic effects in animal models, indicating their potential as non-opioid pain management options. This includes the study of new phencyclidine derivatives for their analgesic effects, revealing that some compounds can produce significant analgesic effects, opening avenues for developing new pain relief medications without the side effects associated with opioids (Ahmadi et al., 2009).
Metabolism and Disposition Studies
Understanding the metabolism and disposition of these compounds in biological systems is crucial for their development as therapeutic agents. Studies have detailed the metabolic pathways and excretion patterns of related compounds in humans, providing essential insights into their pharmacokinetics, which is critical for dosage and administration guidelines in clinical settings (Christopher et al., 2010).
Safety and Hazards
properties
IUPAC Name |
4-(2-chloro-4-methoxyphenoxy)piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO2.ClH/c1-15-10-2-3-12(11(13)8-10)16-9-4-6-14-7-5-9;/h2-3,8-9,14H,4-7H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHPFDPZLIJEPIC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC2CCNCC2)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17Cl2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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